![molecular formula C8H18ClNO2 B6160767 2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride CAS No. 2703778-90-7](/img/new.no-structure.jpg)
2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride
Overview
Description
2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride is a chemical compound with the molecular formula C8H18ClNO2 and a molecular weight of 195.69 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.
Preparation Methods
The synthesis of 2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride involves several steps. One common method includes the reaction of 4-(aminomethyl)tetrahydro-2H-pyran with ethylene oxide under controlled conditions to form the desired product . Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.
Chemical Reactions Analysis
2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under appropriate conditions.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is utilized in the study of biochemical pathways and enzyme interactions.
Industry: The compound is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways .
Comparison with Similar Compounds
2-[4-(aminomethyl)oxan-4-yl]ethan-1-ol hydrochloride can be compared with similar compounds such as:
2-[4-(aminomethyl)tetrahydro-2H-pyran-4-yl]ethanol: This compound has a similar structure but lacks the hydrochloride group.
4-(aminomethyl)tetrahydro-2H-pyran: This compound is a precursor in the synthesis of this compound.
The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and reactivity .
Properties
CAS No. |
2703778-90-7 |
|---|---|
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
